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Get Quote

Executive Summary

2-fluoro-N-(3-fluorophenyl)benzamide is a specialized fluorinated benzanilide derivative

used primarily as a scaffold in medicinal chemistry and drug discovery. Characterized by the
strategic placement of fluorine atoms on both the benzoyl and aniline rings, this molecule
serves as a critical probe for Structure-Activity Relationship (SAR) studies, particularly in the
optimization of kinase inhibitors, transient receptor potential (TRP) channel modulators, and
anti-inflammatory agents.

This guide provides a comprehensive technical analysis of its chemical properties, synthetic
pathways, and biological relevance, designed for researchers requiring high-fidelity data for
experimental design.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]1[6][7]

Nomenclature and Identification
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Property Detail

IUPAC Name 2-fluoro-N-(3-fluorophenyl)benzamide
Common Name N-(3-fluorophenyl)-2-fluorobenzamide
Molecular Formula Ci3HoF2NO

Molecular Weight 233.22 g/mol

SMILES FclccececlC(=0)Nclccec(F)cl
InChiKey Derivative-specific (Analogous to

PYZFWOIEULOXIC-UHFFFAOYSA-N)

Structural Class Di-fluorinated Benzanilide

Physicochemical Properties

The incorporation of fluorine atoms significantly alters the lipophilicity and metabolic stability
compared to the non-fluorinated parent benzanilide.

Parameter Value | Range Context

Physical State Solid (Crystalline powder) Standard isolation form

Based on isomeric analogs
Melting Point 100-115 °C (Estimated) (e.g., N-(2,3-difluorophenyl)
analog MP: 100-102 °C) [1][2]

High solubility in polar aprotic

Solubility DMSO, DMF, DCM, Methanol
solvents
. Hydrophobic aromatic core
Water Solubility Low (< 0.1 mg/mL) T N
limits aqueous solubility
) Moderate lipophilicity, suitable
LogP (Predicted) 3.2-36 .
for membrane permeability
H-Bond Donors 1 (Amide NH) Critical for receptor binding
) Fluorine acts as a weak
H-Bond Acceptors 2 (Carbonyl O, Fluorines)

acceptor
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Synthetic Methodology

The synthesis of 2-fluoro-N-(3-fluorophenyl)benzamide typically follows a nucleophilic acyl
substitution pathway (Schotten-Baumann conditions) or an activated ester coupling. The
following protocol is optimized for high yield and purity.

Reaction Scheme (Graphviz)

2-Fluorobenzoyl Chloride

(Electrophile) DCM, 0°C
Tetrahedral -HCl 2-fluoro-N-(3-fluorophenyl)benzamide
) F———>
/ Intermediate (Target)
3-Fluoroaniline
(Nucleophile)
Base (TEAoOrDMAP) | __ _____________| B HCl salt
(HCI Scavenger)

Figure 1: Nucleophilic Acyl Substitution Pathway

Click to download full resolution via product page

Detailed Protocol

Reagents:

2-Fluorobenzoyl chloride (1.0 eq)

3-Fluoroaniline (1.0 eq)

Triethylamine (TEA) or Pyridine (1.2 eq)

Dichloromethane (DCM) (anhydrous)
Procedure:

o Preparation: Dissolve 3-fluoroaniline (10 mmol) and TEA (12 mmol) in anhydrous DCM (20
mL) in a round-bottom flask under nitrogen atmosphere.

o Addition: Cool the solution to 0°C using an ice bath. Add 2-fluorobenzoyl chloride (10 mmol)
dropwise over 15 minutes to control the exotherm.
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e Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor by
TLC (Hexane:Ethyl Acetate 3:1) until the starting amine is consumed.

o Work-up:
o Wash the organic layer with 1M HCI (2 x 10 mL) to remove unreacted amine.
o Wash with saturated NaHCOs (2 x 10 mL) to remove unreacted acid chloride/acid.
o Wash with brine, dry over anhydrous Na=S0Oa4, and concentrate in vacuo.

 Purification: Recrystallize the crude solid from Ethanol/Water or purify via flash column
chromatography (SiOz, Hexane/EtOAc gradient).

Yield Expectation: 85—-95% (White to off-white solid).

Structural Characterization

Verification of the structure relies on distinguishing the two non-equivalent aromatic rings.

Nuclear Magnetic Resonance (NMR)
e 'HNMR (400 MHz, DMSO-de):

o Amide NH: Singlet, broad, 6 10.3—-10.6 ppm.

o Ring A (2-Fluoro): Multiplets at & 7.2—7.8 ppm. The proton ortho to the fluorine often shows
distinct coupling.

o Ring B (3-Fluoro): Multiplets at & 6.9—7.5 ppm. Distinct pattern due to meta-substitution
(dt, td splitting).

e F NMR:

o Two distinct signals are expected in the range of -110 to -120 ppm, corresponding to the
ortho-F (benzoyl) and meta-F (aniline) environments.

Mass Spectrometry (MS)
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e ESI-MS: [M+H]* peak at m/z ~234.2.

e Fragmentation: Loss of the fluoroaniline moiety may be observed.

Biological Relevance & Scaffold Analysis
Medicinal Chemistry Applications

The 2-fluoro-N-(3-fluorophenyl)benzamide structure acts as a "privileged scaffold.”" The
fluorine atoms serve two primary functions:

o Metabolic Blocking: The fluorine at the 2-position (benzoyl) and 3-position (aniline) blocks
P450-mediated hydroxylation at these metabolically labile sites.

o Conformational Locking: The ortho-fluorine on the benzoyl ring can induce specific torsional
constraints via dipole-dipole interactions with the amide carbonyl, locking the bioactive
conformation.

Target Classes

e Kinase Inhibitors: Benzanilides mimic the ATP-binding hinge region.

e TRP Channels: Fluorinated benzamides have been explored as antagonists for TRPV1 and
TRPM8 channels involved in pain signaling [3].

Scaffold Logic (Graphviz)
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Benzanilide Scaffold
(Linker)

2-Fluoro Substitution 3-Fluoro Substitution
(Benzoyl Ring) (Aniline Ring)

Conformational Lock Metabolic Stability Lipophilicity Increase
(Planarity) (Blocks CYP Oxidation) (Membrane Permeability)

Figure 2: Structure-Activity Relationship (SAR) Logic

Click to download full resolution via product page

Safety and Handling (MSDS Summary)

While specific toxicological data for this exact derivative may be limited, it should be handled
according to protocols for halogenated benzamides.

¢ GHS Classification:
o Skin Irritation: Category 2 (H315)
o Eye Irritation: Category 2A (H319)
o STOT-SE: Category 3 (Respiratory Irritation) (H335)
« Handling: Use in a fume hood. Wear nitrile gloves and safety glasses.

o Storage: Store in a cool, dry place. Stable at room temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. mdpi.com [mdpi.com]

e To cite this document: BenchChem. [Technical Monograph: 2-fluoro-N-(3-
fluorophenyl)benzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1633845/docs#technical-monograph-2-fluoro-n-3-
fluorophenyl-benzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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